Cas no 57730-97-9 (Benzenethiol,2,3,5-trichloro-)
Benzenethiol,2,3,5-trichloro- structure
Product Name:Benzenethiol,2,3,5-trichloro-
CAS No:57730-97-9
MF:C6H3Cl3S
MW:213.51201748848
CID:372693
PubChem ID:194038
Update Time:2025-04-19
Benzenethiol,2,3,5-trichloro- Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5-trichlorobenzenethiol
- 2,3,5-trichlorothiophenol
- Benzenethiol,2,3,5-trichloro-
- DTXSID00206429
- 57730-97-9
- SCHEMBL9194533
- Benzenethiol, 2,3,5-trichloro-
-
- Inchi: 1S/C6H3Cl3S/c7-3-1-4(8)6(9)5(10)2-3/h1-2,10H
- InChI Key: LDZBJXAJFZJITQ-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=CC=1S)Cl)Cl
Computed Properties
- Exact Mass: 211.90229
- Monoisotopic Mass: 211.902
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 1Ų
Experimental Properties
- Density: 1.548
- Boiling Point: 283.2°C at 760 mmHg
- Flash Point: 114.6°C
- Refractive Index: 1.63
- PSA: 0
Benzenethiol,2,3,5-trichloro- Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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